molecular formula C23H20N2O3S2 B2748616 N-(benzo[d]thiazol-2-yl)-N-benzyl-3-(phenylsulfonyl)propanamide CAS No. 942002-59-7

N-(benzo[d]thiazol-2-yl)-N-benzyl-3-(phenylsulfonyl)propanamide

Cat. No.: B2748616
CAS No.: 942002-59-7
M. Wt: 436.54
InChI Key: PRZUQTMGMMRLRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using IR, 1H, 13C NMR, and mass spectral data . These techniques can provide information about the functional groups present in the molecule and their arrangement .

Scientific Research Applications

Antimicrobial and Antitubercular Agents

Research has revealed that derivatives of N-(benzo[d]thiazol-2-yl)-N-benzyl-3-(phenylsulfonyl)propanamide possess significant antimicrobial and antitubercular properties. For instance, a series of sulfonyl derivatives demonstrated moderate to significant antibacterial and antifungal activities, with some compounds showing excellent antitubercular activity compared to standard drugs like isoniazid (Kumar, Prasad, & Chandrashekar, 2013).

Anticancer and Anti-inflammatory Applications

Derivatives of the compound have shown potential in anticancer and anti-inflammatory applications. A study highlighted the synthesis of new derivatives that were active in cytotoxicity in vitro screening, demonstrating marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. Some of these compounds also exhibited antimicrobial action, correlating their biological results with structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).

Anticonvulsant Activity

Studies on heterocyclic compounds containing a sulfonamide moiety, synthesized through reactions involving this compound derivatives, have reported anticonvulsant activity. These compounds were evaluated for their protective effects against induced convulsions, with some showing significant anticonvulsive effects (Farag et al., 2012).

Properties

IUPAC Name

3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-benzylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O3S2/c26-22(15-16-30(27,28)19-11-5-2-6-12-19)25(17-18-9-3-1-4-10-18)23-24-20-13-7-8-14-21(20)29-23/h1-14H,15-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PRZUQTMGMMRLRK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN(C2=NC3=CC=CC=C3S2)C(=O)CCS(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.